Cas no 2138190-80-2 (Furan, 3-(chloromethyl)tetrahydro-2,5-dimethyl-3-[2-(phenylmethoxy)ethyl]-)

• Product Name: Furan, 3-(chloromethyl)tetrahydro-2,5-dimethyl-3-[2-(phenylmethoxy)ethyl]-
• CAS No: 2138190-80-2
• MF: C₁₆H₂₃ClO₂
• MW: 282.805624246597
• CID: 5289025
• Update Time: 2025-07-10

Furan, 3-(chloromethyl)tetrahydro-2,5-dimethyl-3-[2-(phenylmethoxy)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Furan, 3-(chloromethyl)tetrahydro-2,5-dimethyl-3-[2-(phenylmethoxy)ethyl]-

• Inchi： 1S/C16H23ClO2/c1-13-10-16(12-17,14(2)19-13)8-9-18-11-15-6-4-3-5-7-15/h3-7,13-14H,8-12H2,1-2H3
• InChI Key： CQUFGEUAVNBPGX-UHFFFAOYSA-N
• SMILES： O1C(C)CC(CCl)(CCOCC2=CC=CC=C2)C1C

Additional information on Furan, 3-(chloromethyl)tetrahydro-2,5-dimethyl-3-[2-(phenylmethoxy)ethyl]-

Introduction to Furan, 3-(chloromethyl)tetrahydro-2,5-dimethyl-3-[2-(phenylmethoxy)ethyl] (CAS No. 2138190-80-2)

Furan, 3-(chloromethyl)tetrahydro-2,5-dimethyl-3-[2-(phenylmethoxy)ethyl] (CAS No. 2138190-80-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

The molecular structure of Furan, 3-(chloromethyl)tetrahydro-2,5-dimethyl-3-[2-(phenylmethoxy)ethyl] is particularly noteworthy. It consists of a furan ring substituted with a chloromethyl group and a phenylmethoxyethyl side chain. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The furan ring is known for its aromaticity and reactivity, while the chloromethyl group can serve as a reactive site for further chemical modifications. The phenylmethoxyethyl side chain adds complexity and can influence the compound's solubility and bioavailability.

In terms of synthesis, several methods have been reported for the preparation of Furan, 3-(chloromethyl)tetrahydro-2,5-dimethyl-3-[2-(phenylmethoxy)ethyl]. One common approach involves the reaction of a furan derivative with an appropriate chloromethylating agent followed by the introduction of the phenylmethoxyethyl group. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods, such as catalytic processes and microwave-assisted synthesis. These methods not only improve yield but also reduce the formation of by-products and minimize environmental impact.

The biological activity of Furan, 3-(chloromethyl)tetrahydro-2,5-dimethyl-3-[2-(phenylmethoxy)ethyl] has been extensively studied in various contexts. Research has shown that this compound exhibits promising pharmacological properties, including anti-inflammatory and anti-cancer activities. For instance, studies have demonstrated that it can inhibit the proliferation of cancer cells by interfering with key signaling pathways involved in cell growth and survival. Additionally, its anti-inflammatory effects have been attributed to its ability to modulate cytokine production and reduce oxidative stress.

One of the key areas of interest in recent research is the use of Furan, 3-(chloromethyl)tetrahydro-2,5-dimethyl-3-[2-(phenylmethoxy)ethyl] as a lead compound for drug discovery. Scientists are exploring its potential as a scaffold for the development of new therapeutic agents targeting various diseases. For example, derivatives of this compound have shown enhanced potency and selectivity against specific cancer types, making them attractive candidates for further preclinical and clinical evaluation.

Beyond its therapeutic applications, Furan, 3-(chloromethyl)tetrahydro-2,5-dimethyl-3-[2-(phenylmethoxy)ethyl] has also been investigated for its use in materials science. Its unique chemical structure makes it suitable for applications in polymer chemistry and nanotechnology. Researchers have explored its use as a building block for functional polymers with tailored properties, such as enhanced mechanical strength and thermal stability.

In conclusion, Furan, 3-(chloromethyl)tetrahydro-2,5-dimethyl-3-[2-(phenylmethoxy)ethyl] (CAS No. 2138190-80-2) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.